Cas no 1160303-44-5 ((S)-emtricitabine sulfoxide)

• Product Name: (S)-emtricitabine sulfoxide
• CAS No: 1160303-44-5
• MF: C₈H₁₀FN₃O₄S
• MW: 263.24610376358
• CID: 4744479
• PubChem ID: 91800100
• Update Time: 2024-03-01

(S)-emtricitabine sulfoxide Chemical and Physical Properties

Names and Identifiers

• (S)-emtricitabine sulfoxide
• TUH9E24U7Y
• 4-Amino-5-fluoro-1-[(2R,3S,5S)-2-(hydroxymethyl)-3-oxo-1,3lambda~4~-oxathiolan-5-yl]pyrimidin-2(1H)-one
• Emtricitabine S-oxide, (S)-
• Emtricitabine sulfoxide, (S)-
• Emtricitabine 3'-oxide, (S)-
• Q27290392
• 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-((2R,3S,5S)-2-(hydroxymethyl)-3-oxido-1,3-oxathiolan-5-yl)-
• (2R,5S)-5-(4-Amino-5-fluor-2-oxo-1(2H)-pyrimidinyl)-2-(hydroxymethyl)-1,3-oxathiolan-3-ium-3-olat
• (2R,5S)-5-(4-Amino-5-fluoro-2-oxo-1(2H)-pyrimidinyl)-2-(hydroxymethyl)-1,3-oxathiolan-3-ium-3-olate
• (2R,5S)-5-(4-Amino-5-fluoro-2-oxo-1(2H)-pyrimidinyl)-2-(hydroxyméthyl)-1,3-oxathiolan-3-ium-3-olate
• 1,3-Oxathiolanium, 5-(4-amino-5-fluoro-2-oxo-1(2H)-pyrimidinyl)-3-hydroxy-2-(hydroxymethyl)-, inner salt, (2R,5S)-

• Inchi： 1S/C8H10FN3O4S/c9-4-1-12(8(14)11-7(4)10)5-3-17(15)6(2-13)16-5/h1,5-6,13H,2-3H2,(H2,10,11,14)/t5-,6+,17+/m0/s1
• InChI Key： DMOMZPWPIDCLMB-WYDPKHCQSA-N
• SMILES： [S@@]1([C@H](CO)O[C@@H](C1)N1C(N=C(C(=C1)F)N)=O)=O

Computed Properties

• Exact Mass: 263.03760514g/mol
• Monoisotopic Mass: 263.03760514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 124

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Nucleoside and nucleotide analogues
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues